Cas no 187724-89-6 (6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one)

• Product Name: 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• CAS No: 187724-89-6
• MF: C₁₂H₈N₄O₃
• MW: 256.216921806335
• CID: 843076
• Update Time: 2026-04-29

6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 3,7-dihydro-6-(4-nitrophenyl)-
• 4-hydroxy-6-(4-nitro-phenyl)-7H-pyrrolo[2,3-d]pyrimidine
• 6-(4-nitrophenyl)-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one

• Inchi： InChI=1S/C12H8N4O3/c17-12-9-5-10(15-11(9)13-6-14-12)7-1-3-8(4-2-7)16(18)19/h1-6H,(H2,13,14,15,17)
• InChI Key： AWFOZCHHTUUXAI-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])C2=CC3=C(NC=NC3=N2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Additional information on 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one

Introduction to 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one (CAS No. 187724-89-6)

6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one, identified by its Chemical Abstracts Service (CAS) number 187724-89-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold widely recognized for its pharmacological potential due to its ability to interact with various biological targets. The presence of a nitrophenyl substituent in its structure introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The nitrophenyl group at the 4-position of the pyrrolopyrimidine core is a key feature that influences the compound's reactivity and binding affinity. In recent years, nitroaromatic compounds have been extensively studied for their role in modulating enzyme activity and receptor interactions. The nitro group can undergo reduction to form an amine, which can alter the compound's pharmacokinetic profile and bioavailability. This redox-active property has been exploited in the development of prodrugs and targeted therapies, where controlled release of active species is crucial.

3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one is a fused heterocyclic system consisting of a pyrrole ring linked to a pyrimidine ring. This bicyclic structure is known for its stability and versatility in forming hydrogen bonds with biological targets. The pyrrolopyrimidine scaffold has been extensively explored in the design of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The combination of a pyrrole and pyrimidine moiety creates multiple sites for functionalization, allowing chemists to fine-tune the compound's properties for specific biological activities.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds, including 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one, for potential drug-like properties. Machine learning models have been trained to predict binding affinities and pharmacokinetic profiles based on molecular descriptors derived from the compound's structure. These computational approaches have accelerated the discovery process by identifying promising candidates that would otherwise require extensive experimental testing.

In vitro studies have demonstrated that derivatives of this class exhibit inhibitory activity against various enzymes and receptors. For instance, modifications at the nitrophenyl position can enhance binding affinity to target proteins while minimizing off-target effects. Researchers have also explored the use of this scaffold in developing small-molecule probes for studying protein-protein interactions and post-translational modifications. Such probes are invaluable tools for elucidating complex biological pathways and identifying novel therapeutic targets.

The 3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one core has been incorporated into several lead compounds that are currently undergoing preclinical evaluation. These compounds show promise in treating diseases such as cancer, inflammation, and infectious disorders. The ability to modify both the pyrrole and pyrimidine rings allows for the creation of diverse analogs with tailored pharmacological profiles. This flexibility has made this scaffold a favorite among medicinal chemists seeking to develop next-generation therapeutics.

One particularly interesting aspect of this compound is its potential as an antiviral agent. The nitrophenyl group can interact with viral proteases and polymerases, disrupting essential viral replication processes. Preliminary studies have shown that certain derivatives inhibit viral replication in cell culture models with high selectivity over human enzymes. These findings have spurred further investigation into developing novel antiviral drugs based on this scaffold.

The synthesis of 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrrole derivatives and carbonyl compounds, followed by cyclization steps to form the pyrrolopyrimidine core. The introduction of the nitrophenyl group typically occurs via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Challenges associated with this synthesis include controlling regioselectivity during functionalization and minimizing side reactions that can lead to impurities. Advances in catalytic methods have helped address these issues by providing more efficient and selective synthetic routes. For example, transition-metal-catalyzed C-H activation has enabled direct functionalization of aromatic rings without requiring pre-functionalized substrates.

The pharmacological evaluation of 6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one has revealed several interesting properties beyond its inhibitory activity. Studies indicate that this compound exhibits moderate solubility in water, which is advantageous for oral administration. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully assess its safety profile.

The development of novel drug candidates often involves collaboration between synthetic chemists, biologists, and computational scientists to optimize both potency and pharmacokinetic properties. The pyrrolopyrimidine scaffold provides a rich structural framework for such multidisciplinary efforts. By leveraging advances in synthetic chemistry and computational modeling, researchers can rapidly design and test new analogs with improved characteristics.

In conclusion,6-(4-Nitrophenyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one (CAS No. 187724-89-6) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activity. Its potential as an inhibitor of key enzymes and receptors makes it an attractive scaffold for designing novel therapeutics targeting various diseases. Continued research into this compound will likely yield valuable insights into its mechanism of action and therapeutic applications.